Cas no 173458-80-5 (7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidine
• CAS No: 173458-80-5
• MF: C₁₅H₁₄ClN₃
• MW: 271.744761943817
• MDL: MFCD04124070
• CID: 1358015
• PubChem ID: 1475476
• Update Time: 2025-07-02

7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-7-(phenylmethyl)-
• 7-benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
• 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD04124070
• Inchi： 1S/C15H14ClN3/c1-10-11(2)19(8-12-6-4-3-5-7-12)15-13(10)14(16)17-9-18-15/h3-7,9H,8H2,1-2H3
• InChI Key： OWTBZRBZLBQVFN-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(CC1C=CC=CC=1)C(C)=C2C

Computed Properties

• Exact Mass: 271.08782

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo2,3-dpyrimidine

Comprehensive Overview of 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 173458-80-5)

7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 173458-80-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting protein kinases and other enzymatic pathways.

The molecular structure of 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine features a benzyl group attached to the pyrrolopyrimidine core, along with chloro and methyl substituents. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. Recent studies have explored its role in modulating cellular signaling pathways, which aligns with the growing interest in small molecule inhibitors for therapeutic development.

In the context of current trends, 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine is often discussed alongside keywords like "kinase inhibitors," "cancer research," and "drug design." These topics are highly searched in scientific databases and AI-driven platforms, reflecting the compound's relevance in modern biomedical research. Its potential to interact with ATP-binding sites of kinases makes it a candidate for further investigation in oncology and inflammatory diseases.

From a synthetic chemistry perspective, the compound's chloro and methyl groups offer versatile sites for further functionalization. This adaptability is crucial for medicinal chemists aiming to optimize pharmacokinetic properties or enhance target specificity. The benzyl moiety also provides lipophilicity, which can influence membrane permeability—a critical factor in drug development.

Environmental and safety considerations are equally important when working with 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine. While it is not classified as hazardous under standard regulations, proper handling protocols should always be followed. Researchers frequently search for "safety data sheets" and "handling guidelines" to ensure compliance with laboratory best practices.

The compound's CAS No. 173458-80-5 serves as a unique identifier in chemical databases, facilitating efficient literature searches and procurement. Its inclusion in platforms like PubChem and ChemSpider underscores its importance in the scientific community. As interest in personalized medicine and targeted therapies grows, compounds like this are likely to remain at the forefront of research.

In summary, 7-Benzyl-4-chloro-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidine represents a promising scaffold for drug discovery. Its structural features align with contemporary research priorities, including kinase inhibition and small molecule therapeutics. By leveraging its synthetic versatility and biological potential, scientists can explore new avenues for treating complex diseases.